Cas no 4429-47-4 (2,5-Anhydro-D-glucitol-1,6-diphosphate)
4429-47-4 structure
Product Name:2,5-Anhydro-D-glucitol-1,6-diphosphate
CAS No:4429-47-4
MF:C6H14O11P2
MW:324.11628484726
CID:325394
PubChem ID:445555
Update Time:2025-04-19
2,5-Anhydro-D-glucitol-1,6-diphosphate Chemical and Physical Properties
Names and Identifiers
-
- D-Glucitol,2,5-anhydro-, 1,6-bis(dihydrogen phosphate)
- 2,5-Anhydro-D-glucitol-1,6-diphosphate
- PD059997
- NS00069451
- SCHEMBL20154711
- 2,5-Anhydro-D-glucitol 1,6-diphosphate
- 2,5-Anhydro-D-glucitol1,6-diphosphate
- 4429-47-4
- W-202770
- 2,5-Anhydro-D-glucitol-1,6-diphosphate is known as a phosphofructokinase inhibitor.
- [(2R,3S,4S,5S)-3,4-dihydroxy-5-(phosphonooxymethyl)oxolan-2-yl]methyl dihydrogen phosphate
- DB02778
- 2,5-Anhydroglucitol-1,6-Biphosphate
- 2,5-Anhydroglucitol 1,6-Bisphosphate
- 2,5-anhydro-1,6-di-O-phosphono-D-glucitol
- [(2S,3S,4S,5R)-3,4-dihydroxy-5-(phosphonooxymethyl)oxolan-2-yl]methyl dihydrogen phosphate
- (((2S,3S,4S,5R)-3,4-dihydroxy-5-((phosphonooxy)methyl)oxolan-2-yl)methoxy)phosphonic acid
- {[(2S,3S,4S,5R)-3,4-dihydroxy-5-[(phosphonooxy)methyl]oxolan-2-yl]methoxy}phosphonic acid
-
- Inchi: 1S/C6H14O11P2/c7-5-3(1-15-18(9,10)11)17-4(6(5)8)2-16-19(12,13)14/h3-8H,1-2H2,(H2,9,10,11)(H2,12,13,14)/t3-,4+,5-,6-/m1/s1
- InChI Key: WSMBXSQDFPTODV-JGWLITMVSA-N
- SMILES: P(=O)(O)(O)OC[C@H]1[C@H]([C@@H]([C@@H](COP(=O)(O)O)O1)O)O
Computed Properties
- Exact Mass: 324.00100
- Monoisotopic Mass: 324.00113525g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -4.8
- Topological Polar Surface Area: 183Ų
Experimental Properties
- PSA: 202.83000
- LogP: -2.30580
2,5-Anhydro-D-glucitol-1,6-diphosphate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A648020-1mg |
2,5-Anhydro-D-glucitol-1,6-diphosphate |
4429-47-4 | 1mg |
$ 190.00 | 2023-04-19 | ||
| TRC | A648020-5mg |
2,5-Anhydro-D-glucitol-1,6-diphosphate |
4429-47-4 | 5mg |
$ 798.00 | 2023-04-19 | ||
| TRC | A648020-10mg |
2,5-Anhydro-D-glucitol-1,6-diphosphate |
4429-47-4 | 10mg |
$ 1464.00 | 2023-04-19 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-220805-5 mg |
2,5-Anhydro-D-glucitol-1,6-diphosphate, |
4429-47-4 | 5mg |
¥9,401.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-220805A-10 mg |
2,5-Anhydro-D-glucitol-1,6-diphosphate, |
4429-47-4 | 10mg |
¥18,050.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-220805B-25 mg |
2,5-Anhydro-D-glucitol-1,6-diphosphate, |
4429-47-4 | 25mg |
¥30,084.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-220805-5mg |
2,5-Anhydro-D-glucitol-1,6-diphosphate, |
4429-47-4 | 5mg |
¥9401.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-220805A-10mg |
2,5-Anhydro-D-glucitol-1,6-diphosphate, |
4429-47-4 | 10mg |
¥18050.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-220805B-25mg |
2,5-Anhydro-D-glucitol-1,6-diphosphate, |
4429-47-4 | 25mg |
¥30084.00 | 2023-09-05 | ||
| A2B Chem LLC | AG24561-1mg |
2,5-ANHYDRO-D-GLUCITOL-1,6-DIPHOSPHATE |
4429-47-4 | 1mg |
$303.00 | 2024-04-20 |
2,5-Anhydro-D-glucitol-1,6-diphosphate Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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